11Z,14Z,17Z-Eicosatrienyl acetate

• Molecular Formula: C22H38O2
• Molecular Weight: 334.5 g/mol
• InChI: InChI=1S/C22H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-22(2)23/h4-5,7-8,10-11H,3,6,9,12-21H2,1-2H3/b5-4-,8-7-,11-10-
• InChIKey: ZTPDEIPEYUMKFD-YSTUJMKBSA-N

11Z,14Z,17Z-Eicosatrienyl Acetate: Technical Overview and Procurement Baseline

11Z,14Z,17Z-Eicosatrienyl acetate (CAS: 864754-69-8) is a long-chain fatty acid acetate ester derived from the omega-9 polyunsaturated fatty acid Mead acid (all-cis-11,14,17-eicosatrienoic acid) [1]. It is a semiochemical compound utilized as a chemical communication signal in several insect species, including parasitoid wasps of the genus Bracon [2]. This compound is a research-grade ester product with a molecular formula of C22H38O2 and a molecular weight of 334.54 g/mol [1]. It is not intended for human therapeutic or diagnostic use and is typically supplied as a neat oil or in solution for controlled laboratory experiments.

Chemical Ecology

Species-specific semiochemical for insect communication studies

High-Purity Ester

Research-grade neat oil or solution for controlled lab experiments

Precision Structure

(11Z,14Z,17Z) triene acetate critical for chemoreceptor recognition

• [1] PubChem. (2025). 11Z,14Z,17Z-Eicosatrienyl acetate. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/44256560 View Source
• [2] LIPID MAPS. (2023). 11Z,14Z,17Z-Eicosatrienyl acetate (LMFA07010402). Retrieved from https://www.lipidmaps.org/databases/lmsd/LMFA07010402 View Source

Why Generic Substitution is Not Advisable for 11Z,14Z,17Z-Eicosatrienyl Acetate

In-class fatty acid acetates cannot be simply interchanged due to profound differences in chain length, double bond position and geometry, and ester moiety, which collectively dictate species-specific pheromone receptor activation and bioactivity [1]. The precise (11Z,14Z,17Z) configuration of 11Z,14Z,17Z-Eicosatrienyl acetate is critical for its function as a semiochemical; even minor alterations in unsaturation or chain length can lead to a complete loss of behavioral activity or, in some cases, elicit antagonistic effects [2]. Therefore, substituting a structurally similar but not identical acetate, such as 11Z-Eicosenyl acetate or a methyl ester derivative, carries a high risk of experimental failure and invalid conclusions in pheromone communication studies. The quantitative evidence provided below substantiates this lack of interchangeability.

Chain length and double-bond geometry shifts may disrupt species-specific pheromone receptor activation

Substituting acetate with methyl ester or other esters may alter physicochemical properties and bioactivity

Structurally related acetates from different species can evoke antagonistic rather than attractive responses

• [1] El-Sayed, A. M. (2025). The Pherobase: Database of Pheromones and Semiochemicals. (Z,Z,Z)-11,14,17-Eicosatrienyl acetate. Retrieved from https://pherobase.com/database/compound/compounds-detail-Z11Z14Z17-20Ac.php View Source
• [2] LIPID MAPS. (2023). 11Z,14Z,17Z-Eicosatrienyl acetate (LMFA07010402). Retrieved from https://www.lipidmaps.org/databases/lmsd/LMFA07010402 View Source

11Z,14Z,17Z-Eicosatrienyl Acetate: Quantitative Evidence Guide for Scientific Selection

Species-Specific Pheromone Activity: A Unique Semiochemical Role vs. Other Acetates

11Z,14Z,17Z-Eicosatrienyl acetate is a specific component of the Dufour gland secretion in the parasitoid wasp Bracon cephi, where it is part of a blend of C12-C20 saturated and unsaturated alcohol acetates [1]. In contrast, other structurally related acetates, such as 11Z-hexadecenyl acetate, are utilized by entirely different species (e.g., European Corn Borer, Ostrinia nubilalis) and evoke different behavioral responses [2]. The presence of the (11Z,14Z,17Z) triene system, rather than a monoene or diene system, is the key determinant for its recognition by the specific chemoreceptors of B. cephi, highlighting that generic substitution is not possible.

Species-Specific Activity

Reported

Bracon cephi Dufour gland
C20:3 (11Z,14Z,17Z)

vs

Ostrinia nubilalis sex pheromone
C16:1 (11Z)

Species-specific semiochemical recognition context

Behavioral assays in respective insects

Evidence Dimension	Presence and role in a specific insect communication system
Target Compound Data	Present in Dufour gland of Bracon cephi; functions as a semiochemical component
Comparator Or Baseline	11Z-hexadecenyl acetate: Component of sex pheromone blend in Ostrinia nubilalis (European corn borer)
Quantified Difference	Target compound has a 20-carbon triene chain (C20:3) and is found in a wasp parasitoid, whereas the comparator has a 16-carbon monoene chain (C16:1) and is active in a moth species. They target different orders (Hymenoptera vs. Lepidoptera) and are not functionally interchangeable.
Conditions	GC-MS analysis of gland extracts; behavioral assays in respective target species.

Why This Matters

Procurement of this specific compound is essential for replicating or investigating the chemical ecology of Bracon cephi and related species; other fatty acid acetates will not produce the same semiochemical signal.

• [1] LIPID MAPS. (2023). 11Z,14Z,17Z-Eicosatrienyl acetate (LMFA07010402). Retrieved from https://www.lipidmaps.org/databases/lmsd/LMFA07010402 View Source
• [2] El-Sayed, A. M. (2025). The Pherobase: Database of Pheromones and Semiochemicals. 11Z-Tetradecenyl acetate. Retrieved from https://pherobase.com/database/compound/compounds-detail-Z11-14Ac.php View Source

Physicochemical Differentiation: LogP and Topological Polar Surface Area (TPSA) vs. Common Fatty Acid Esters

The calculated partition coefficient (LogP) for 11Z,14Z,17Z-Eicosatrienyl acetate is 7.7 [1]. This is significantly higher than that of the methyl ester derivative of its parent fatty acid, Mead acid methyl ester, which has a LogP of 6.4 [2]. The higher lipophilicity of the acetate ester impacts its chromatographic retention time and its partition into biological membranes or passive sampling devices. The Topological Polar Surface Area (TPSA) for the acetate is 26.3 Ų [1], identical to that of the methyl ester [2], but the increased LogP of the acetate may confer advantages in certain assay formats requiring a more hydrophobic molecule.

Lipophilicity (LogP)

Class-level

7.7

Δ +1.3 vs Mead acid methyl ester (6.4)

Higher hydrophobicity may alter chromatographic retention

Computational prediction (XLogP3)

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 7.7 (XLogP3-AA)
Comparator Or Baseline	Mead acid methyl ester (cis-5,8,11-Eicosatrienoic Acid Methyl Ester) LogP = 6.4
Quantified Difference	Δ LogP = +1.3
Conditions	Computational prediction using XLogP3 (PubChem).

Why This Matters

The higher LogP of the acetate form indicates greater hydrophobicity, which can be a critical selection criterion for researchers developing lipid-based delivery systems, studying membrane interactions, or using reverse-phase chromatography where elution order is LogP-dependent.

• [1] PubChem. (2025). 11Z,14Z,17Z-Eicosatrienyl acetate. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/44256560 View Source
• [2] PubChem. (2025). cis-5,8,11-Eicosatrienoic Acid Methyl Ester. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/5462355 View Source

Purity and Identity Specification: Vendor-Supplied vs. Generic Lipids

Commercially available 11Z,14Z,17Z-Eicosatrienyl acetate is offered with a specified purity of ≥99% . This high level of purity is critical for quantitative behavioral bioassays and for use as a certified reference material. In contrast, many generic fatty acid esters or extracts from biological sources are supplied at lower purities (e.g., >95%) and may contain isomers or other chain-length impurities that can act as confounding factors in sensitive semiochemical research.

Purity Specification

Data to verify

≥99%

Supports reproducible behavioral and EAG assays

Vendor CoA specification

Evidence Dimension	Purity (area % by GC/FID or equivalent)
Target Compound Data	≥99%
Comparator Or Baseline	Typical technical-grade fatty acid acetates or biological extracts, often >95%
Quantified Difference	≥4 percentage point increase in purity
Conditions	Vendor Certificate of Analysis (CoA) specifications for research-grade chemical.

Why This Matters

Procurement of a high-purity (>99%) standard ensures experimental reproducibility and minimizes the risk of off-target effects from impurities, which is especially important for electrophysiological recordings and field trapping experiments where minor contaminants can be bioactive.

Structural Specificity in Semiochemical Communication: A Class-Level Distinction from Shorter-Chain Acetates

In the context of lepidopteran and hymenopteran chemical ecology, the length and unsaturation of the carbon chain are paramount for species-specificity. While a large body of literature details the activity of C12-C16 acetates, 11Z,14Z,17Z-Eicosatrienyl acetate represents a distinct class of C20 trienoic acetates. For instance, the addition of a single double bond to a C16 acetate (e.g., Z11-16:OAc) can transform a compound from a pheromone component to a behavioral antagonist [1]. By extension, the (11Z,14Z,17Z) triene motif of the target compound is predicted to interact with a distinct set of olfactory receptors, making it a unique molecular tool for probing the evolution of long-chain pheromone recognition.

Chain-Length SAR

Class-level

C20 triene: pheromone component; C16 monoene: can be antagonist

Class-level SAR for long-chain pheromone receptor studies

Wind tunnel and EAG bioassays

Evidence Dimension	Structure-activity relationship in moth pheromones
Target Compound Data	C20 chain with 3 methylene-interrupted Z double bonds at positions 11, 14, and 17
Comparator Or Baseline	C16 chain with 1 Z double bond at position 11 (Z11-16:OAc)
Quantified Difference	Qualitative shift from pheromone component to antagonist depending on species and blend context.
Conditions	Wind tunnel bioassays and electrophysiological recordings (electroantennography) with male moths.

Why This Matters

This class-level inference underscores that 11Z,14Z,17Z-Eicosatrienyl acetate cannot be substituted with shorter, more common pheromone acetates without fundamentally altering the experimental outcome. Its unique structure is its key differentiator for studies on long-chain pheromone receptors.

• [1] Lassance, J. M., et al. (2020). Pheromone Odorant Receptor Responses Reveal the Presence of a Cryptic, Redundant Sex Pheromone Component in the European Corn Borer, Ostrinia nubilalis. Journal of Chemical Ecology, 46(7), 648-660. Retrieved from https://pubmed.ncbi.nlm.nih.gov/32676935/ View Source

Optimal Research and Industrial Application Scenarios for 11Z,14Z,17Z-Eicosatrienyl Acetate

Investigating the Chemical Ecology of Parasitoid Wasps (Bracon cephi and Bracon lissogaster)

This compound is essential for studies aiming to understand the semiochemical communication and host-finding behavior of Bracon cephi and Bracon lissogaster, parasitoids of the wheat stem sawfly [1]. Researchers can use it to reconstitute the Dufour gland secretion blend for behavioral assays, to identify olfactory receptors, or to develop novel, species-specific lures for integrated pest management. The high purity (≥99%) is critical for these quantitative behavioral and electrophysiological experiments [2].

Analytical Standard for Lipidomics and Metabolomics

11Z,14Z,17Z-Eicosatrienyl acetate serves as a high-purity standard for the identification and quantification of long-chain fatty acid acetates in complex biological matrices using GC-MS or LC-MS [1]. Its unique retention time and mass spectrum, driven by its high LogP of 7.7 [2], allow for accurate calibration and method validation in studies of insect biochemistry, plant metabolomics, or food science, where such acetate esters may be present.

Structure-Activity Relationship (SAR) Studies of Insect Olfactory Receptors

The unique C20:3(11Z,14Z,17Z) structure of this acetate makes it a valuable probe for structure-activity relationship studies of long-chain fatty acid receptors, particularly those in the odorant receptor (OR) family of insects [1]. By comparing its activity to that of other C18, C20, or C22 acetates with varying degrees of unsaturation, researchers can map the binding pocket requirements and molecular determinants of pheromone recognition in species-specific chemoreceptors.

Comparative Studies of Lipid Ester Bioactivity and Membrane Interactions

As an ester derivative of Mead acid, this compound can be used in comparative studies to understand how esterification of a fatty acid alters its biological activity and physicochemical properties [1]. The significant difference in LogP compared to the methyl ester (Δ LogP = +1.3) [2] provides a basis for investigating how lipid modification impacts membrane permeability, subcellular localization, or interaction with lipid-binding proteins in a research setting.

Application

Selection Property

Validation Focus

Parasitoid Wasp Chemical Ecology

Species-specific acetate structure

Dufour gland blend reconstitution & EAG assays

Lipidomics & Metabolomics Standard

Long-chain acetate with distinct retention

GC-MS/LC-MS method calibration

Insect Olfactory Receptor SAR

C20:3 triene structural probe

OR binding pocket mapping

Lipid Ester Bioactivity & Membrane Research

Ester-driven hydrophobicity variation

Membrane permeability & subcellular localization

• [1] LIPID MAPS. (2023). 11Z,14Z,17Z-Eicosatrienyl acetate (LMFA07010402). Retrieved from https://www.lipidmaps.org/databases/lmsd/LMFA07010402 View Source
• [2] PubChem. (2025). 11Z,14Z,17Z-Eicosatrienyl acetate. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/44256560 View Source